Cas no 30006-03-2 (3-Benzoyl-2-thiophenecarboxylic acid)
30006-03-2 structure
Product Name:3-Benzoyl-2-thiophenecarboxylic acid
CAS No:30006-03-2
MF:C12H8O3S
MW:232.255122184753
MDL:MFCD00159542
CID:88852
PubChem ID:315607
Update Time:2025-04-18
3-Benzoyl-2-thiophenecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzoyl-2-thiophenecarboxylic acid
- 3-Benzoylthiophene-2-carboxylic acid
- 3-Benzoylthiophen-2-carbonsaeure
- 3-benzoyl-thiophene-2-carboxylic acid
- NSC 241104
- NSC241104
- 3-benzoylthiophene-2-carboxylic acid;3-BENZOYL-2-THIOPHENECARBOXYLIC ACID
- SCHEMBL580801
- AC-6565
- AS-38474
- Q4K02HKZ9P
- DTXSID30184084
- 2-Thiophenecarboxylic acid, 3-benzoyl-
- C12H8O3S
- 3-Benzoylthiophene-2-carboxylicacid
- FT-0638901
- PIPECOLYLDITHIOCARBAMICACIDPIPECOLINIUMSALT
- 3-benzoyl-2-thiophenecarboxylic acid, AldrichCPR
- Q-102488
- CS-0171246
- UNII-Q4K02HKZ9P
- 30006-03-2
- NSC-241104
- MFCD00159542
- A5546
- ZKHLBCVFVQJMBT-UHFFFAOYSA-N
- AKOS016004634
- DTXCID40106575
- DB-012667
-
- MDL： MFCD00159542
- Inchi： 1S/C12H8O3S/c13-10(8-4-2-1-3-5-8)9-6-7-16-11(9)12(14)15/h1-7H,(H,14,15)
- InChI Key： ZKHLBCVFVQJMBT-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)O)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 232.01900
- Monoisotopic Mass: 232.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 82.6A^2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.9±0.1 g/cm3
- Melting Point: 150-153 °C
- Boiling Point: 350.4±42.0 °C at 760 mmHg
- Flash Point: 165.7±27.9 °C
- Refractive Index: 1.643
- PSA: 82.61000
- LogP: 2.67730
- Solubility: Not determined
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-Benzoyl-2-thiophenecarboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
- WGK Germany：1
- Hazard Category Code： 22
- Safety Instruction： S36/37/39
- RTECS：GW1925000
-
Hazardous Material Identification：
- Storage Condition：Room temperature
- Risk Phrases：R22
3-Benzoyl-2-thiophenecarboxylic acid Customs Data
- HS CODE：29280090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Benzoyl-2-thiophenecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011433-250mg |
3-Benzoyl-2-thiophenecarboxylic acid |
30006-03-2 | 96% | 250mg |
￡200.00 | 2022-03-01 | |
| Fluorochem | 011433-1g |
3-Benzoyl-2-thiophenecarboxylic acid |
30006-03-2 | 96% | 1g |
￡500.00 | 2022-03-01 | |
| AstaTech | 66600-0.25/G |
3-BENZOYL-2-THIOPHENECARBOXYLIC ACID |
30006-03-2 | 96% | 0.25g |
$318 | 2023-09-16 | |
| AstaTech | 66600-1/G |
3-BENZOYL-2-THIOPHENECARBOXYLIC ACID |
30006-03-2 | 96% | 1/G |
$444 | 2022-06-01 | |
| TRC | B412318-10mg |
3-Benzoyl-2-thiophenecarboxylic Acid |
30006-03-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B412318-50mg |
3-Benzoyl-2-thiophenecarboxylic Acid |
30006-03-2 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B412318-100mg |
3-Benzoyl-2-thiophenecarboxylic Acid |
30006-03-2 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM154582-1g |
3-Benzoylthiophene-2-carboxylic acid |
30006-03-2 | 96% | 1g |
$408 | 2021-08-05 | |
| Matrix Scientific | 145334-250mg |
3-Benzoylthiophene-2-carboxylic acid, 95% |
30006-03-2 | 95% | 250mg |
$306.00 | 2023-09-05 | |
| Matrix Scientific | 145334-1g |
3-Benzoylthiophene-2-carboxylic acid, 95% |
30006-03-2 | 95% | 1g |
$876.00 | 2023-09-05 |
3-Benzoyl-2-thiophenecarboxylic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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